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Cat. No.: B075842

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oligomycin B is a potent inhibitor of mitochondrial F1IFO ATP synthase, making it a valuable
tool in cellular bioenergetics and cancer research.[1] Proper preparation of stock solutions is
critical for accurate and reproducible experimental results. These application notes provide a
detailed protocol for the preparation, storage, and handling of Oligomycin B stock solutions.

Chemical Properties

A summary of the key chemical properties of Oligomycin B is presented in Table 1. This
information is essential for accurate stock solution preparation and experimental design.

Property Value Reference
Molecular Weight 805.1 g/mol [2][3]

CAS Number 11050-94-5

Appearance Crystalline solid [4]

Purity >97% [5]

Solubility Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b075842?utm_src=pdf-interest
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.apexbt.com/oligomycin-complex.html
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.selleckchem.com/products/oligomycin-a-mch-32-mitochondrial-atp-synthase-inhibitor.html
https://www.glpbio.com/oligomycin-complex.html
https://www.incyton.com/wp-content/uploads/2021/03/Application-note-mito-stress_March2021.pdf
https://www.cellsignal.com/products/activators-inhibitors/oligomycin/9996
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Oligomycin B is practically insoluble in water but soluble in several organic solvents. Table 2
provides solubility data for Oligomycin B in commonly used laboratory solvents.

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) =20 mg/mL [3]

Ethanol < 30 mg/mL [3]
Dimethylformamide (DMF) =30 mg/mL

Experimental Protocol: Preparation of a 5 mM
Oligomycin B Stock Solution in DMSO

This protocol describes the preparation of a 5 mM stock solution of Oligomycin B in DMSO.

Materials:

Oligomycin B (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips
Procedure:
o Calculate the required mass of Oligomycin B:

o To prepare 1 mL of a 5 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

» Mass (mg) =5 mM x 1 mL x 805.1 g/mol / 1000 = 4.0255 mg

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.glpbio.com/oligomycin-complex.html
https://www.glpbio.com/oligomycin-complex.html
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/product/b075842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o For a 5 mg vial of Oligomycin B, the volume of DMSO required to make a 5 mM stock
can be calculated as follows:[5]

» Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / Molarity (mM) * 1000

» Volume (mL) = (5 mg/805.1 g/mol) /5 mM * 1000 = 1.242 mL[6]

e Reconstitution:

o Allow the vial of lyophilized Oligomycin B to equilibrate to room temperature before
opening to prevent condensation.

o Carefully add the calculated volume of anhydrous DMSO to the vial.
o Vortex the solution gently until the Oligomycin B is completely dissolved.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in microcentrifuge tubes.[3][5]

o Store the aliquots at -20°C, protected from light.[3][5]

o When stored properly, the stock solution is stable for several months. Once in solution, it is
recommended to use it within 3 months to prevent loss of potency.[5]

Working Concentrations

The optimal working concentration of Oligomycin B will vary depending on the cell type and
experimental design. However, a general range for cell culture experiments is between 0.5 uM
and 10 pM.[5] It is recommended to perform a dose-response experiment to determine the
optimal concentration for your specific application.

Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for Oligomycin B Stock Solution Preparation
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Caption: Workflow for preparing Oligomycin B stock solution.

Signaling Pathway Inhibition by Oligomycin B
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Caption: Oligomycin B inhibits the F1FO ATP synthase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Oligomycin B Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075842#how-to-prepare-oligomycin-b-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.cellsignal.com/products/activators-inhibitors/oligomycin/9996
https://www.glpbio.com/kr/oligomycin-b.html
https://www.benchchem.com/product/b075842#how-to-prepare-oligomycin-b-stock-solution
https://www.benchchem.com/product/b075842#how-to-prepare-oligomycin-b-stock-solution
https://www.benchchem.com/product/b075842#how-to-prepare-oligomycin-b-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

